Cas no 7480-30-0 (2(3H)-Benzoxazolone, hexahydro-, cis-)

2(3H)-Benzoxazolone, hexahydro-, cis- structure

7480-30-0 structure

Product name:2(3H)-Benzoxazolone, hexahydro-, cis-

CAS No:7480-30-0

MF:C₇H₁₁NO₂

MW:141.16774

CID:540518

PubChem ID:11263538

2(3H)-Benzoxazolone, hexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzoxazolone, hexahydro-, cis-
- (3aR,7aS)-3a,4,5,6,7,7a-hexahydro-3H-1,3-benzoxazol-2-one
- AKOS006347671
- 7480-30-0
- CTK2G9739
- DTXSID50460418
- Inchi： InChI=1S/C7H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
- InChI Key： MZZMFGLUGZUKRI-RITPCOANSA-N
- SMILES： C1CCC2C(C1)NC(=O)O2

Computed Properties

Exact Mass: 141.07903
Monoisotopic Mass: 141.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

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